1-(5-(7-chloro-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl)-3-cyclopropyl-4,5-dihydro-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[3-(7-chloro-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl)-5-cyclopropyl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C19H18ClN3O3/c1-10(24)23-16(8-15(22-23)11-2-3-11)13-6-12-7-17-18(26-5-4-25-17)9-14(12)21-19(13)20/h6-7,9,11,16H,2-5,8H2,1H3
• InChI Key: QGABEIRYJUMNSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CC(=N1)C2CC2)C3=C(N=C4C=C5C(=CC4=C3)OCCO5)Cl
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol
• CAS No.: 1018147-69-7

Description

1-(5-(7-chloro-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl)-3-cyclopropyl-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C19H18ClN3O3 and its molecular weight is 371.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has developed simple and efficient methods for synthesizing derivatives related to 1-(5-(7-chloro-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl)-3-cyclopropyl-4,5-dihydro-1H-pyrazol-1-yl)ethanone. These methods typically involve the condensation of specific precursors, demonstrating the compound's versatile synthetic adaptability for further chemical modifications and applications (Thirupathaiah, Laxminarayana, & Thirumala, 2017). Additionally, the chemical structures of synthesized compounds are confirmed through advanced techniques like NMR, mass spectrometry, and sometimes X-ray diffraction analysis, ensuring accurate characterization for further studies.

Catalytic Applications

Some derivatives of this compound class have shown promise in catalytic applications, particularly in reactions involving metal complexes. For instance, research into iron and cobalt dichloride complexes bearing related structures has uncovered their efficacy in catalyzing ethylene reactivity. These studies highlight the potential for these compounds in industrial applications, such as the polymerization of ethylene, showcasing their versatility beyond biological activity (Sun et al., 2007).

Antioxidant and Anticancer Properties

The exploration into the biological activities of compounds structurally related to this compound has revealed significant findings. For example, certain derivatives have been identified to possess high antiproliferative activities against cancer cells, suggesting their potential as anticancer agents. These compounds act through mechanisms such as DNA intercalation and inhibition of topoisomerase II, indicating a multifaceted approach to combating cancer cell growth (Via et al., 2008).

Antimicrobial Activity

Additionally, some derivatives have been evaluated for their antimicrobial properties, showing significant activity against various bacterial and fungal strains. This indicates the potential of these compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Raju, Mahesh, Manjunath, & Venkata, 2016).